Cas no 2228805-92-1 (1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine)

• Product Name: 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine
• CAS No: 2228805-92-1
• MF: C₈H₁₃N₃S
• MW: 183.273919820786
• CID: 6327013
• PubChem ID: 165656559
• Update Time: 2025-05-21

1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine
• EN300-1783924
• 2228805-92-1

• Inchi： 1S/C8H13N3S/c9-8(4-2-1-3-5-8)7-6-12-11-10-7/h6H,1-5,9H2
• InChI Key： IQBOVDMNNZSXFC-UHFFFAOYSA-N
• SMILES： S1C=C(C2(CCCCC2)N)N=N1

Computed Properties

• Exact Mass: 183.08301860g/mol
• Monoisotopic Mass: 183.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 80Ų

Additional information on 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine

Comprehensive Overview of 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine (CAS No. 2228805-92-1)

1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine (CAS No. 2228805-92-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclohexylamine backbone with a 1,2,3-thiadiazole heterocycle, offering versatile reactivity and potential applications. Researchers are particularly interested in its role as a bioactive intermediate, especially in the development of novel crop protection agents and small-molecule therapeutics.

Recent studies highlight the compound's relevance in addressing global challenges such as sustainable agriculture and drug discovery. With increasing searches for "thiadiazole derivatives in agriculture" and "cyclohexylamine-based pharmaceuticals," this compound aligns with current scientific trends. Its molecular hybridization strategy—merging two pharmacophores—is a hot topic in medicinal chemistry, often discussed in forums exploring "heterocyclic compound design."

The synthetic pathway for CAS 2228805-92-1 typically involves cyclohexanone condensation with 4-amino-1,2,3-thiadiazole, followed by reductive amination. This process is optimized for high atom economy, a key focus in green chemistry. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its purity, critical for applications requiring high-precision intermediates.

In agrochemical contexts, the 1,2,3-thiadiazole moiety is known for its systemic acquired resistance (SAR)-inducing properties, making derivatives like this compound candidates for eco-friendly pesticides. Meanwhile, in pharmaceuticals, the amine-functionalized cyclohexane structure is explored for CNS-targeting drugs, responding to rising searches for "blood-brain barrier permeable molecules."

From a commercial perspective, 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine is supplied as a white crystalline powder with strict storage conditions (2–8°C under inert atmosphere) to preserve stability. Its logP value and solubility profile are frequently analyzed, as these parameters dictate formulation strategies—a recurring question in "API solubility enhancement" discussions.

Ongoing research investigates its structure-activity relationships (SAR) against microbial pathogens and enzyme targets like kinase inhibitors. The compound’s regioselective functionalization potential also makes it valuable for combinatorial chemistry libraries, addressing the demand for "diverse chemical scaffolds" in high-throughput screening.

Regulatory assessments confirm that CAS 2228805-92-1 complies with major REACH and FDA guidelines for research chemicals. However, users often search for "thiadiazole toxicity profiles," prompting detailed in vitro studies showing favorable cytotoxicity thresholds in standard cell lines.

Future directions include exploring its nanocarrier conjugates for targeted delivery—a trending topic in "smart agrochemicals" and "precision medicine." Patent analyses reveal growing IP activity around thiadiazole-amine hybrids, particularly for antiviral applications, reflecting pandemic-driven research priorities.

In summary, 1-(1,2,3-thiadiazol-4-yl)cyclohexan-1-amine exemplifies the intersection of rational drug design and green chemistry. Its dual utility in life sciences and material innovation ensures sustained interest, while its synthetic accessibility meets industrial scalability needs—a balance highly sought after in "cost-effective chemical synthesis" queries.